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Compound of Interest

Compound Name: 2'-Hydroxy-1'-acetonaphthone

Cat. No.: B1346886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is based on publicly available safety data sheets

and chemical databases. It is not exhaustive and should be supplemented with internal safety

protocols and a thorough review of the most current Safety Data Sheet (SDS) before handling

this chemical.

Chemical Identification and Physical Properties
2'-Hydroxy-1'-acetonaphthone is an aromatic ketone that serves as a versatile intermediate

in organic synthesis. Understanding its physical and chemical properties is fundamental to its

safe handling.
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Property Value Reference

Chemical Name 2'-Hydroxy-1'-acetonaphthone

Synonyms
1-Acetyl-2-naphthol, 1-(2-

hydroxy-1-naphthyl)ethanone
[1]

CAS Number 574-19-6 [1]

Molecular Formula C₁₂H₁₀O₂ [2]

Molecular Weight 186.21 g/mol [1][2]

Appearance
Light yellow to brown to dark

green powder or crystals
[2]

Melting Point 65-67 °C [1][3]

Boiling Point
130-132 °C at 2 mmHg178 °C

at 13 mmHg
[2][4]

pKa 8.12 ± 0.50 [5]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

chloroform.

[3]

Flash Point Not applicable [1]

Hazard Identification and GHS Classification
2'-Hydroxy-1'-acetonaphthone is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[2]

[6][7]

Eye Irritation 2
H319: Causes serious eye

irritation.[2][6][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][6][7]

Signal Word: Warning[2][7]

Hazard Pictogram:

alt text

Toxicological Information
Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration), for 2'-Hydroxy-1'-acetonaphthone are not readily available in the reviewed

public resources. The compound is generally considered to be of low toxicity, but appropriate

safety precautions are necessary due to its irritant properties.[3]

Experimental Protocols for Hazard Evaluation (General
Examples)
While specific experimental data for 2'-Hydroxy-1'-acetonaphthone is not available, the

following are general descriptions of standard toxicological tests used to determine the hazard

classifications listed above.

Skin Irritation Test (Based on OECD Guideline 404): This test is typically conducted on albino

rabbits. A small amount of the test substance (e.g., 0.5 g) is applied to a shaved patch of skin

and covered with a gauze patch. The site is observed for signs of erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The

severity of the reactions is scored to determine the irritation potential.
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Eye Irritation Test (Based on OECD Guideline 405 - Draize Test): A small amount of the

substance (e.g., 0.1 mL or 0.1 g) is instilled into the conjunctival sac of one eye of an albino

rabbit, with the other eye serving as a control. The eyes are examined for effects on the

cornea, iris, and conjunctiva at specific intervals. The severity and reversibility of any observed

lesions are recorded to classify the substance's eye irritation potential.[8][9]

Safety and Handling Precautions
Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[10]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
PPE Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[2][10]

Skin Protection
Chemical-resistant gloves (e.g., nitrile). A lab

coat should be worn at all times.[2][10]

Respiratory Protection

For operations that may generate significant

dust, a NIOSH-approved N95 dust mask or

higher-level respirator should be used.[1]

Handling and Storage
Avoid contact with skin, eyes, and clothing.[10]

Do not breathe dust.

Wash hands thoroughly after handling.

Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[7]

Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice/attention.[2]

[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.[2][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention if you feel

unwell.

Fire and Explosion Hazard
2'-Hydroxy-1'-acetonaphthone is a combustible solid.[1]
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Parameter Information

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards
May emit toxic fumes under fire conditions. As a

dust, it may form explosive mixtures with air.

Fire-Fighting Procedures

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear. Move containers from the fire area if it can

be done without risk.[11]

Accidental Release Measures
In the event of a spill, follow a structured response to ensure safety and minimize

environmental contamination.
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Dispose of Waste as Hazardous Material
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Caption: Workflow for handling a 2'-Hydroxy-1'-acetonaphthone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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